N-[(3-fluorophenyl)methyl]-2-(3-phenylphenyl)acetamide
Overview
Description
N-[(3-fluorophenyl)methyl]-2-(3-phenylphenyl)acetamide, also known as FMPA, is a chemical compound that has gained attention in the scientific community for its potential applications in biochemical and physiological research. FMPA is a derivative of acetaminophen and has shown promising results in studies related to pain management and inflammation.
Mechanism of Action
N-[(3-fluorophenyl)methyl]-2-(3-phenylphenyl)acetamide inhibits the activity of COX-2 by binding to the active site of the enzyme. This prevents the conversion of arachidonic acid to prostaglandins, which reduces pain and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have analgesic and anti-inflammatory effects in various animal models. It has also been shown to reduce the production of cytokines, which are involved in the inflammatory response. This compound has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(3-fluorophenyl)methyl]-2-(3-phenylphenyl)acetamide in lab experiments is its specificity for COX-2 inhibition. This allows researchers to study the effects of COX-2 inhibition without the interference of other pathways. However, one limitation is that this compound is not yet widely available, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of N-[(3-fluorophenyl)methyl]-2-(3-phenylphenyl)acetamide in scientific research. One direction is the development of new pain medications based on this compound. Another direction is the investigation of this compound's potential use in the treatment of other inflammatory conditions, such as arthritis. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential limitations.
Scientific Research Applications
N-[(3-fluorophenyl)methyl]-2-(3-phenylphenyl)acetamide has been used in various scientific studies related to pain management and inflammation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are responsible for pain and inflammation. This compound has also been found to have analgesic properties, making it a potential candidate for the development of new pain medications.
properties
IUPAC Name |
N-[(3-fluorophenyl)methyl]-2-(3-phenylphenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FNO/c22-20-11-5-7-17(13-20)15-23-21(24)14-16-6-4-10-19(12-16)18-8-2-1-3-9-18/h1-13H,14-15H2,(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DISIXYFCQOTASJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC(=C2)CC(=O)NCC3=CC(=CC=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80470202 | |
Record name | 2-([1,1'-Biphenyl]-3-yl)-N-[(3-fluorophenyl)methyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80470202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
897015-56-4 | |
Record name | 2-([1,1'-Biphenyl]-3-yl)-N-[(3-fluorophenyl)methyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80470202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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